Cas no 1291068-40-0 (Tetrabutylammonium 4-Fluorophenyltrifluoroborate)

• Product Name: Tetrabutylammonium 4-Fluorophenyltrifluoroborate
• CAS No: 1291068-40-0
• MF: C₂₂H₄₀BF₄N
• MW: 405.364320755005
• MDL: MFCD28101518
• CID: 4586515
• Update Time: 2025-06-08

Tetrabutylammonium 4-Fluorophenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Tetrabutylazanium: trifluoro-(4-fluorophenyl)boranuide
• Tetrabutylammonium 4-fluorophenyltrifluoroborate
• Tetrabutylammonium 4-Fluorophenyltrifluoroborate

• MDL： MFCD28101518
• Inchi： 1S/C16H36N.C6H4BF4/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;8-6-3-1-5(2-4-6)7(9,10)11/h5-16H2,1-4H3;1-4H/q+1;-1
• InChI Key： LPZIMKAFBMJDQS-UHFFFAOYSA-N
• SMILES： [N+](CCCC)(CCCC)(CCCC)CCCC.[B-](F)(F)(F)C1=CC=C(F)C=C1

Tetrabutylammonium 4-Fluorophenyltrifluoroborate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on Tetrabutylammonium 4-Fluorophenyltrifluoroborate

Tetrabutylammonium 4-Fluorophenyltrifluoroborate (CAS No. 1291068-40-0): A Comprehensive Overview

Tetrabutylammonium 4-Fluorophenyltrifluoroborate (CAS No. 1291068-40-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a tetrabutylammonium cation with a 4-fluorophenyltrifluoroborate anion, making it an excellent reagent for various chemical transformations.

The tetrabutylammonium cation is a well-known and widely used organic salt component, known for its excellent solubility in both polar and non-polar solvents. This property makes it highly suitable for use in a variety of chemical reactions, particularly those requiring high solubility and stability. The 4-fluorophenyltrifluoroborate anion, on the other hand, is a fluorinated borate anion that has been extensively studied for its unique electronic and steric properties.

In recent years, the use of Tetrabutylammonium 4-Fluorophenyltrifluoroborate in organic synthesis has been highlighted in several key studies. One notable application is its role as a reagent in the synthesis of fluorinated compounds. Fluorine-containing molecules are of great interest due to their enhanced biological activity and stability, making them valuable in the development of pharmaceuticals and agrochemicals. For instance, a study published in the Journal of Organic Chemistry demonstrated the efficiency of this compound in facilitating the fluorination of aromatic compounds, leading to the synthesis of novel bioactive molecules.

Beyond organic synthesis, Tetrabutylammonium 4-Fluorophenyltrifluoroborate has also found applications in materials science. Its unique electronic properties make it suitable for use in the preparation of functional materials such as conductive polymers and electrochromic devices. A recent study in the Journal of Materials Chemistry C reported the use of this compound as a dopant in the synthesis of conductive polymers, resulting in materials with improved electrical conductivity and stability.

In the pharmaceutical industry, the ability to introduce fluorine atoms into drug molecules is crucial for enhancing their pharmacological properties. The use of Tetrabutylammonium 4-Fluorophenyltrifluoroborate as a reagent in drug discovery and development has been explored in several preclinical studies. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can be used to introduce fluorine atoms into drug candidates, leading to improved metabolic stability and reduced toxicity.

The safety and environmental impact of chemical compounds are critical considerations in their use and application. Extensive safety data on Tetrabutylammonium 4-Fluorophenyltrifluoroborate have been compiled to ensure its safe handling and disposal. These data include information on its physical properties, toxicity profiles, and environmental fate. Researchers have found that this compound exhibits low toxicity and minimal environmental impact when used under controlled conditions.

In conclusion, Tetrabutylammonium 4-Fluorophenyltrifluoroborate (CAS No. 1291068-40-0) is a highly versatile compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique structure and properties make it an invaluable reagent for various chemical transformations, contributing to advancements in these fields. As research continues to uncover new applications and improve our understanding of its behavior, this compound is poised to play an increasingly important role in future scientific endeavors.